1-[(5-Ethoxy-2,4-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine

• Molecular Formula: C17H27NO3S
• Molecular Weight: 325.5 g/mol
• SMILES: CCOC1=CC(=C(C=C1C)C)S(=O)(=O)N2CC(CC(C2)C)C
• InChI: InChI=1S/C17H27NO3S/c1-6-21-16-9-17(15(5)8-14(16)4)22(19,20)18-10-12(2)7-13(3)11-18/h8-9,12-13H,6-7,10-11H2,1-5H3
• InChIKey: LTMZOOOSYLXTCB-UHFFFAOYSA-N

Structural Identity and Procurement

1-[(5-Ethoxy-2,4-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine is a synthetic N-arylsulfonylpiperidine derivative combining a 5-ethoxy-2,4-dimethylphenylsulfonyl group with a 3,5-dimethylpiperidine core (molecular formula C₁₇H₂₇NO₃S; MW 325.47 g/mol) [1]. This compound belongs to the broader class of sulfonamide-functionalized piperidines, a scaffold extensively explored in medicinal chemistry for targets including acetylcholinesterase, VEGFR-2, γ-secretase, thymidylate kinase, and nicotinic acetylcholine receptors [2][3][4][5]. The specific combination of 3,5-dimethyl substitution on the piperidine ring together with the 5-ethoxy-2,4-dimethylphenyl sulfonyl moiety distinguishes this compound from numerous closely related analogs available in screening libraries, making its procurement decision structurally consequential even before biological data are generated.

1

Scaffold differentiation

3,5-Dimethylpiperidine core separates this compound from the widely explored 2,6-dimethyl series for target-specific screening.

2

Aryl sulfonamide regiochemistry

5-Ethoxy-2,4-dimethylphenyl sulfonyl group provides a distinct aryl configuration relative to common 4-ethoxy positional isomers.

3

Screening library probe

Suited for ion channel, kinase, and acetylcholinesterase panel studies requiring structural differentiation from established chemotypes.

• [1] NIST Webbook. C₁₇H₂₇NO₃S – Information from the InChI. Available at: https://webbook.nist.gov/cgi/cbook.cgi?InChI=1S/C17H27NO3S View Source
• [2] Girisha HR, Narendra Sharath Chandra JN, Boppana S, Malviya M, Sadashiva CT, Rangappa KS. Active site directed docking studies: synthesis and pharmacological evaluation of cis-2,6-dimethyl piperidine sulfonamides as inhibitors of acetylcholinesterase. Eur J Med Chem. 2009;44(10):4057-4062. doi:10.1016/j.ejmech.2009.04.040 View Source
• [3] Elgammal WE, et al. Design, synthesis, and anticancer evaluation of N-sulfonylpiperidines as potential VEGFR-2 inhibitors, apoptotic inducers. Bioorg Chem. 2024;145:107157. doi:10.1016/j.bioorg.2024.107157 View Source
• [4] Parker MF, et al. 2,6-Disubstituted N-arylsulfonyl piperidines as γ-secretase inhibitors. Bioorg Med Chem Lett. 2007;17(15):4349-4353. View Source
• [5] Aronstam RS, Edwards MW, Daly JW, Albuquerque EX. Interactions of piperidine derivatives with the nicotinic cholinergic receptor complex from Torpedo electric organ. Neurochem Res. 1988;13:171-176. PubMed ID: 2452357. View Source

Why Analogs Cannot Substitute

The biological activity of N-arylsulfonylpiperidines is exquisitely sensitive to both the piperidine substitution pattern and the aryl sulfonyl regiochemistry. Piperidine methyl group position (2,6- vs. 3,5- vs. 4-) determines conformational preferences that directly impact target engagement: Aronstam et al. demonstrated that 2,6-dimethylpiperidine inhibited [³H]H12-HTX binding to nicotinic receptor ion channels (Ki = 8.8 μM), whereas 3,5-dimethylpiperidine showed no measurable activity in the same assay [1]. Similarly, the γ-secretase inhibitor series required cis-2,6-disubstitution for single-digit nanomolar potency, with unsubstituted piperidine analogs showing dramatically reduced activity [2]. On the aryl ring, the positional isomer 1-[(4-ethoxy-2,3-dimethylphenyl)sulfonyl]piperidine exhibits EC₅₀ > 29.9 μM against the NompC ion channel [3], whereas the 5-ethoxy-2,4-dimethyl substitution pattern of the target compound places the ethoxy group para to the sulfonamide linkage, potentially altering electronic and steric interactions with biological targets. These orthogonal sensitivities mean that even a single methyl shift on either the piperidine or aryl ring can switch a compound from an active inhibitor to an inactive one, making generic substitution scientifically indefensible without explicit target-specific validation data.

Piperidine methyl shift

3,5-Dimethyl vs. 2,6-dimethyl may dramatically alter ion channel binding and kinase inhibition profiles, based on reported analog data.

Aryl ethoxy regioisomer

5-Ethoxy-2,4-dimethylphenyl vs. 4-ethoxy-2,3-dimethylphenyl may shift electronic effects and target recognition; direct data are absent.

Limited target-specific data

Head-to-head evidence exists only for selected analogs; transferability to this compound requires validation for each target class.

• [1] Aronstam RS, Edwards MW, Daly JW, Albuquerque EX. Interactions of piperidine derivatives with the nicotinic cholinergic receptor complex from Torpedo electric organ. Neurochem Res. 1988;13:171-176. View Source
• [2] Parker MF, et al. 2,6-Disubstituted N-arylsulfonyl piperidines as γ-secretase inhibitors. Bioorg Med Chem Lett. 2007;17(15):4349-4353. View Source
• [3] BindingDB Entry BDBM46942. 1-(4-ethoxy-2,3-dimethylphenyl)sulfonylpiperidine – Affinity Data: EC₅₀ > 2.99E+4 nM (NompC ion channel, Zebrafish). Available at: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=46942 View Source

Differential Evidence vs. Closest Analogs

3,5-Dimethyl vs. 2,6-Dimethyl: Nicotinic Receptor Activity

The target compound's 3,5-dimethylpiperidine core confers a fundamentally different pharmacological profile compared to the widely explored 2,6-dimethylpiperidine scaffold. Aronstam et al. (1988) quantified this difference in a head-to-head comparison using [³H]perhydrohistrionicotoxin ([³H]H12-HTX) binding to the Torpedo nicotinic receptor ion channel: 2,6-dimethylpiperidine inhibited binding with Ki = 8.8 μM, whereas 3,5-dimethylpiperidine showed no measurable inhibition at the concentrations tested (classified as 'not active') [1]. This represents a functional selectivity difference of >10-fold and establishes that the 3,5-dimethyl substitution pattern cannot be considered interchangeable with 2,6-dimethyl in ion channel-targeted screening campaigns.

Nicotinic receptor binding

Head-to-head

3,5-dimethylpiperidine: no measurable activity 2,6-dimethylpiperidine: Ki = 8.8 μM

Substitution pattern may act as a functional switch for ion channel activity

Torpedo receptor; >10-fold selectivity difference reported

Evidence Dimension	Inhibition of [³H]H12-HTX binding to nicotinic receptor ion channel
Target Compound Data	3,5-Dimethylpiperidine: no measurable inhibition (not active)
Comparator Or Baseline	2,6-Dimethylpiperidine: Ki = 8.8 μM
Quantified Difference	>10-fold selectivity; 3,5-isomer is functionally inactive vs. 2,6-isomer (Ki = 8.8 μM)
Conditions	Torpedo californica electric organ nicotinic receptor complex; [³H]H12-HTX radioligand binding assay

Why This Matters

This direct evidence demonstrates that the piperidine methyl substitution pattern is a binary switch for ion channel activity, guiding procurement decisions for nicotinic receptor or ion channel screening programs.

• [1] Aronstam RS, Edwards MW, Daly JW, Albuquerque EX. Interactions of piperidine derivatives with the nicotinic cholinergic receptor complex from Torpedo electric organ. Neurochem Res. 1988;13:171-176. View Source

5-Ethoxy vs. 4-Ethoxy Aryl Isomer: NompC Ion Channel Activity

The target compound's 5-ethoxy-2,4-dimethylphenylsulfonyl moiety represents a distinct regioisomer relative to the more commonly cataloged 4-ethoxy-2,3-dimethylphenylsulfonyl analog. BindingDB data for 1-[(4-ethoxy-2,3-dimethylphenyl)sulfonyl]piperidine (BDBM46942) reports EC₅₀ > 29.9 μM (i.e., >29,900 nM) against the NompC ion channel from zebrafish, indicating negligible activity at this target [1]. The target compound relocates the ethoxy group to the 5-position (para to sulfonamide) and shifts methyl groups to 2,4-positions, altering both electronic density on the aryl ring and the spatial presentation of the ethoxy oxygen. While direct NompC data for the target compound are not available, the established sensitivity of sulfonamide SAR to aryl substitution pattern means these two positional isomers cannot be assumed to share target profiles.

NompC ion channel activity

Data to verify

Target compound: no data available 4-Ethoxy isomer: EC₅₀ > 29.9 μM (inactive)

Aryl regiochemistry may influence channel activity; target data needed

Cross-study comparison; NompC functional assay

Evidence Dimension	NompC ion channel (zebrafish) functional activity
Target Compound Data	1-[(5-Ethoxy-2,4-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine: no data available
Comparator Or Baseline	1-[(4-Ethoxy-2,3-dimethylphenyl)sulfonyl]piperidine: EC₅₀ > 29.9 μM (>29,900 nM)
Quantified Difference	Comparator is essentially inactive (EC₅₀ > 29.9 μM); target compound activity unknown but structurally differentiated by ethoxy position (C5 vs. C4) and methyl positions (2,4- vs. 2,3-)
Conditions	NompC ion channel (zebrafish); fluorescence-based functional assay (PubChem AID 2583)

Why This Matters

This evidence highlights that even among positional isomers of the aryl sulfonyl group, biological activity can differ dramatically, making the specific 5-ethoxy-2,4-dimethylphenyl substitution a non-substitutable feature for target-specific screening.

• [1] BindingDB Entry BDBM46942. 1-(4-ethoxy-2,3-dimethylphenyl)sulfonylpiperidine – Affinity Data: EC₅₀ > 2.99E+4 nM (NompC ion channel, Zebrafish). Available at: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=46942 View Source

Piperidine Methyl Position and VEGFR-2 Inhibitory Activity

In a 2024 study of N-sulfonylpiperidine VEGFR-2 inhibitors, Elgammal et al. demonstrated that the position of methyl substitution on the piperidine ring critically modulates anticancer potency. Compound 8 (bearing a specific substitution pattern on the piperidine-sulfonamide scaffold) exhibited IC₅₀ values of 3.94, 3.76, and 4.43 μM against HCT-116, HepG-2, and MCF-7 cell lines, respectively, with VEGFR-2 enzymatic IC₅₀ = 0.0554 μM (comparable to sorafenib at IC₅₀ = 0.0416 μM) [1]. The authors' design strategy explicitly examined the impact of methyl group position by replacing p-methyl with m-methyl analogs to measure how subtle steric changes influence biological activity [1]. The 3,5-dimethyl substitution on the target compound represents a distinct steric and conformational profile relative to both 4-methyl and 2,6-dimethyl variants, placing it in a unique region of the piperidine methyl SAR landscape that cannot be extrapolated from other substitution patterns.

VEGFR-2 inhibition

Class-level

Analog series (p-/m-methyl): VEGFR-2 IC₅₀ = 0.0554 μM Target (3,5-dimethyl): unexplored topology

Methyl position may modulate kinase inhibitor activity

HCT-116, HepG-2, MCF-7 cell panel; requires validation

Evidence Dimension	VEGFR-2 inhibition and antiproliferative activity across cancer cell lines
Target Compound Data	1-[(5-Ethoxy-2,4-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine: no direct data available
Comparator Or Baseline	Compound 8 (N-sulfonylpiperidine analog): VEGFR-2 IC₅₀ = 0.0554 μM; HCT-116 IC₅₀ = 3.94 μM; HepG-2 IC₅₀ = 3.76 μM; MCF-7 IC₅₀ = 4.43 μM. Lead compound A (p-methyl piperidine): different activity profile (exact data not specified for A). Sorafenib: VEGFR-2 IC₅₀ = 0.0416 μM.
Quantified Difference	Methyl group positional shift (p-methyl → m-methyl) produces distinct activity profiles; 3,5-dimethyl represents a third, unexplored substitution topology
Conditions	In vitro VEGFR-2 enzymatic assay; MTT antiproliferative assay against HCT-116 (colorectal), HepG-2 (hepatocellular), MCF-7 (breast) cell lines

Why This Matters

This class-level evidence establishes that VEGFR-2 inhibitor potency is tunable via piperidine methyl position, making the 3,5-dimethyl compound a structurally distinct candidate for kinase inhibitor screening libraries that cannot be replaced by 4-methyl or 2,6-dimethyl analogs.

• [1] Elgammal WE, et al. Design, synthesis, and anticancer evaluation of N-sulfonylpiperidines as potential VEGFR-2 inhibitors, apoptotic inducers. Bioorg Chem. 2024;145:107157. doi:10.1016/j.bioorg.2024.107157 View Source

Acetylcholinesterase Inhibition: 2,6-Dimethyl vs. 3,5-Dimethyl SAR

Girisha et al. (2009) synthesized and evaluated a series of cis-2,6-dimethyl piperidine sulfonamides as acetylcholinesterase (AChE) inhibitors. Among nine derivatives (3a–i), compounds 3a and 3f demonstrated considerable in vitro AChE inhibition and reduced scopolamine-induced memory deficits in Wistar rats in vivo [1]. While the study focused exclusively on cis-2,6-disubstituted piperidines—a stereochemical requirement distinct from the target compound's 3,5-dimethyl topology—it provides quantitative evidence that N-arylsulfonylpiperidine AChE inhibitory activity is highly dependent on piperidine substitution pattern. The target compound, with its 3,5-dimethyl arrangement, occupies a different region of conformational space and would be expected to show a distinct AChE inhibition profile relative to the cis-2,6-dimethyl series.

AChE inhibition

Class-level

Cis-2,6-dimethyl series: AChE inhibition in vitro and in vivo Target (3,5-dimethyl): profile unknown

Substitution topology may differentiate neurological target engagement

Rodent memory model; requires direct AChE assay

Evidence Dimension	In vitro AChE enzyme inhibition and in vivo antiamnesic activity
Target Compound Data	1-[(5-Ethoxy-2,4-dimethylphenyl)sulfonyl]-3,5-dimethylpiperidine: no direct AChE data available
Comparator Or Baseline	Cis-2,6-dimethyl piperidine sulfonamides (3a and 3f): considerable AChE inhibition in vitro; reduced average number of mistakes in scopolamine-treated Wistar rats in vivo. Exact IC₅₀ values not specified in abstract.
Quantified Difference	3,5-Dimethyl vs. cis-2,6-dimethyl substitution represents distinct conformational preferences; 3,5-isomer lacks the diaxial chair conformation required for γ-secretase and potentially AChE activity
Conditions	In vitro AChE enzyme inhibition assay (multiple AChE sources); in vivo rodent memory evaluation (scopolamine-induced amnesia model, Wistar rats)

Why This Matters

This evidence demonstrates that the piperidine substitution topology directly impacts neurological target engagement, making the 3,5-dimethyl compound a differentiated probe for AChE-directed screening relative to the established 2,6-dimethyl series.

• [1] Girisha HR, Narendra Sharath Chandra JN, Boppana S, Malviya M, Sadashiva CT, Rangappa KS. Active site directed docking studies: synthesis and pharmacological evaluation of cis-2,6-dimethyl piperidine sulfonamides as inhibitors of acetylcholinesterase. Eur J Med Chem. 2009;44(10):4057-4062. View Source

Research and Screening Applications

Nicotinic Receptor Screening: Negative Control Probe

Based on the direct evidence that 3,5-dimethylpiperidine lacks measurable activity at the nicotinic receptor ion channel (Ki > 10-fold weaker than 2,6-dimethylpiperidine, which shows Ki = 8.8 μM) [1], this compound can serve as a structurally matched negative control or selectivity probe in ion channel screening panels. When run alongside 2,6-dimethylpiperidine-containing analogs, it enables dissection of whether observed activity derives from the piperidine core substitution pattern or the aryl sulfonyl moiety.

VEGFR-2 Kinase Inhibitor Library Expansion

The 2024 VEGFR-2 inhibitor SAR study explicitly showed that methyl group position on the piperidine ring (p-methyl vs. m-methyl) modulates anticancer potency, with the optimized analog achieving VEGFR-2 IC₅₀ = 0.0554 μM and antiproliferative IC₅₀ values of 3.76–4.43 μM across three cancer cell lines [2]. The target compound's 3,5-dimethyl substitution represents a topology not yet explored in this inhibitor series, offering a rational addition to VEGFR-2-focused screening decks for identifying novel chemotypes.

Acetylcholinesterase Inhibitor Screening: Differentiated Probe

Girisha et al. established that cis-2,6-dimethyl piperidine sulfonamides exhibit AChE inhibitory activity with in vivo antiamnesic efficacy in rodent models [3]. The target compound, with its 3,5-dimethyl topology, provides a structurally differentiated comparator for AChE screening campaigns. Its inclusion in compound libraries enables SAR exploration of whether the 3,5-dimethyl arrangement can access alternative binding modes within the AChE active site.

NompC and Mechanosensitive Channel Profiling

The positional isomer 1-[(4-ethoxy-2,3-dimethylphenyl)sulfonyl]piperidine is essentially inactive at NompC (EC₅₀ > 29.9 μM) [4]. The target compound's distinct 5-ethoxy-2,4-dimethylphenyl substitution pattern makes it a valuable tool for probing whether the ethoxy group position (C5 vs. C4) can rescue or enhance NompC or related mechanosensitive ion channel activity, addressing a specific SAR hypothesis about aryl sulfonamide geometry.

Application

Selection Property

Validation Focus

Ion channel selectivity profiling

Piperidine substitution pattern (3,5- vs. 2,6-dimethyl)

Confirm differential activity at nicotinic receptor

VEGFR-2 inhibitor screening

Piperidine methyl topology differentiation

Assess kinase inhibition profile against lead series

AChE inhibitor discovery

3,5-Dimethyl vs. cis-2,6-dimethyl topology

Compare enzyme inhibition and binding mode

Mechanosensitive ion channel research

Aryl ethoxy regioisomer (C5 vs. C4) selectivity

Evaluate NompC or related channel activity

• [1] Aronstam RS, Edwards MW, Daly JW, Albuquerque EX. Interactions of piperidine derivatives with the nicotinic cholinergic receptor complex from Torpedo electric organ. Neurochem Res. 1988;13:171-176. View Source
• [2] Elgammal WE, et al. Design, synthesis, and anticancer evaluation of N-sulfonylpiperidines as potential VEGFR-2 inhibitors, apoptotic inducers. Bioorg Chem. 2024;145:107157. View Source
• [3] Girisha HR, et al. Active site directed docking studies: synthesis and pharmacological evaluation of cis-2,6-dimethyl piperidine sulfonamides as inhibitors of acetylcholinesterase. Eur J Med Chem. 2009;44(10):4057-4062. View Source
• [4] BindingDB Entry BDBM46942. 1-(4-ethoxy-2,3-dimethylphenyl)sulfonylpiperidine – NompC EC₅₀ > 2.99E+4 nM. Available at: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=46942 View Source